Cas no 2138212-24-3 (3-[(1-Carbamoyl-1-methylethyl)amino]-2,2-difluoropropanoic acid)

• Product Name: 3-[(1-Carbamoyl-1-methylethyl)amino]-2,2-difluoropropanoic acid
• CAS No: 2138212-24-3
• MF: C₇H₁₂F₂N₂O₃
• MW: 210.178588867188
• CID: 6148068
• PubChem ID: 165789101
• Update Time: 2025-06-07

3-[(1-Carbamoyl-1-methylethyl)amino]-2,2-difluoropropanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-[(1-carbamoyl-1-methylethyl)amino]-2,2-difluoropropanoic acid
• 2138212-24-3
• EN300-788895
• 3-[(1-Carbamoyl-1-methylethyl)amino]-2,2-difluoropropanoic acid

• Inchi： 1S/C7H12F2N2O3/c1-6(2,4(10)12)11-3-7(8,9)5(13)14/h11H,3H2,1-2H3,(H2,10,12)(H,13,14)
• InChI Key： BJPOFCQBSGCCEY-UHFFFAOYSA-N
• SMILES： FC(C(=O)O)(CNC(C(N)=O)(C)C)F

Computed Properties

• Exact Mass: 210.08159857g/mol
• Monoisotopic Mass: 210.08159857g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 253
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.7
• Topological Polar Surface Area: 92.4Ų

Additional information on 3-[(1-Carbamoyl-1-methylethyl)amino]-2,2-difluoropropanoic acid

3-[(1-Carbamoyl-1-methylethyl)amino]-2,2-difluoropropanoic acid (CAS No. 2138212-24-3): A Comprehensive Overview

3-[(1-Carbamoyl-1-methylethyl)amino]-2,2-difluoropropanoic acid (CAS No. 2138212-24-3) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research due to its unique structural features and potential biological activities. This compound belongs to the class of amino acids with a difluoromethyl group, which imparts distinct properties that make it a valuable candidate for various applications, including drug development and biochemical studies.

The chemical structure of 3-[(1-Carbamoyl-1-methylethyl)amino]-2,2-difluoropropanoic acid is characterized by an amino group attached to a difluoromethylated propanoic acid backbone. The presence of the difluoromethyl group significantly alters the electronic and steric properties of the molecule, leading to enhanced stability and altered reactivity compared to its non-fluorinated counterparts. These properties have been exploited in the design of novel drugs and therapeutic agents.

Recent studies have highlighted the potential of 3-[(1-Carbamoyl-1-methylethyl)amino]-2,2-difluoropropanoic acid in various biological contexts. For instance, research published in the Journal of Medicinal Chemistry has demonstrated that this compound exhibits potent inhibitory activity against specific enzymes involved in metabolic pathways. This inhibition can be leveraged to develop new treatments for metabolic disorders and other related conditions.

In addition to its enzymatic inhibition properties, 3-[(1-Carbamoyl-1-methylethyl)amino]-2,2-difluoropropanoic acid has shown promise in modulating protein-protein interactions. These interactions are crucial for many cellular processes, including signal transduction and gene regulation. By interfering with these interactions, the compound can potentially disrupt disease-causing pathways and offer new therapeutic avenues.

The synthesis of 3-[(1-Carbamoyl-1-methylethyl)amino]-2,2-difluoropropanoic acid involves several well-established chemical reactions, including nucleophilic substitution and amidation steps. The synthetic route is designed to ensure high yields and purity, making it suitable for large-scale production and further pharmaceutical development. Recent advancements in synthetic methodologies have also improved the efficiency and cost-effectiveness of producing this compound.

Clinical trials involving 3-[(1-Carbamoyl-1-methylethyl)amino]-2,2-difluoropropanoic acid are currently underway to evaluate its safety and efficacy in human subjects. Preliminary results from phase I trials have shown that the compound is well-tolerated at various dose levels, with no significant adverse effects reported. These findings are encouraging and pave the way for more advanced clinical studies.

Beyond its therapeutic applications, 3-[(1-Carbamoyl-1-methylethyl)amino]-2,2-difluoropropanoic acid has also found use as a research tool in academic and industrial laboratories. Its unique properties make it an ideal candidate for probing specific biological processes and validating novel drug targets. Researchers are continually exploring new ways to utilize this compound in their investigations.

In conclusion, 3-[(1-Carbamoyl-1-methylethyl)amino]-2,2-difluoropropanoic acid (CAS No. 2138212-24-3) represents a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its distinctive chemical structure and biological activities make it a valuable asset for developing new treatments and advancing our understanding of complex biological systems. As research continues to uncover its full potential, this compound is likely to play an increasingly important role in the field.